Cas no 543683-42-7 (1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 543683-42-7
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 4029661
• PubChem ID: 23441428
• Update Time: 2025-06-08

1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(2-fluoro-4-nitrophenyl)-
• 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C10H7FN2O2/c11-9-5-7(13(14)15)1-2-8(9)10(6-12)3-4-10/h1-2,5H,3-4H2
• InChI Key： CDYKTMGHXMZTKG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2F)(C#N)CC1

Computed Properties

• Exact Mass: 206.049
• Monoisotopic Mass: 206.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Additional information on 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2-Fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 543683-42-7)

1-(2-Fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile, with the CAS number 543683-42-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclopropane ring substituted with a fluoro-nitrophenyl group and a cyano group, which endow it with distinct chemical properties and reactivity.

The chemical structure of 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile is of particular interest due to the presence of the cyclopropane ring, which is known for its high ring strain and reactivity. The fluoro-nitrophenyl substitution adds further complexity and functionality, making this compound a valuable building block in organic synthesis. The cyano group, a versatile functional group, can be readily converted into other functional groups through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid.

Recent research studies have explored the potential applications of 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile in the development of new pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 investigated the use of this compound as a precursor for the synthesis of novel anti-cancer agents. The researchers found that derivatives of 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound in drug discovery.

In addition to its pharmaceutical applications, 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile has also been studied for its use in materials science. A research team from the University of California, Berkeley, reported in *Advanced Materials* in 2022 that this compound can be used as a monomer for the synthesis of advanced polymers with unique mechanical and thermal properties. The high reactivity of the cyclopropane ring and the presence of the cyano group make it an ideal candidate for polymerization reactions, leading to materials with enhanced performance characteristics.

The synthesis of 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-fluoro-4-nitrobenzaldehyde with propionitrile in the presence of a suitable catalyst, followed by cyclization to form the cyclopropane ring. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile include its melting point, boiling point, and solubility characteristics. These properties are crucial for its handling and storage in laboratory settings. For example, it is known to be stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Its solubility in organic solvents such as dichloromethane and acetone makes it easy to handle during chemical reactions.

In terms of safety, while 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn, and work should be conducted in a well-ventilated area or fume hood.

The environmental impact of 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile is another important consideration. While there are no specific environmental concerns associated with this compound at present, it is always advisable to dispose of any waste products according to local regulations and guidelines to minimize environmental impact.

In conclusion, 1-(2-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 543683-42-7) is a versatile compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.